Cas no 104614-58-6 (1,3-Benzenedicarbonitrile, 4-ethyl-)

• Product Name: 1,3-Benzenedicarbonitrile, 4-ethyl-
• CAS No: 104614-58-6
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• CID: 1144215
• PubChem ID: 13738678
• Update Time: 2025-04-20

1,3-Benzenedicarbonitrile, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile, 4-ethyl-
• 4-ethylbenzene-1,3-dicarbonitrile
• 104614-58-6
• DTXSID10548069
• SCHEMBL10824278

• Inchi： 1S/C10H8N2/c1-2-9-4-3-8(6-11)5-10(9)7-12/h3-5H,2H2,1H3
• InChI Key： MBJWGHPMLSGNGR-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C#N)C=CC=1CC

Computed Properties

• Exact Mass: 156.06884
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58